Cas no 2567498-76-2 (5-oxo-1-1-(prop-2-enoyl)piperidin-4-ylpyrrolidine-3-carboxylic acid)

• Product Name: 5-oxo-1-1-(prop-2-enoyl)piperidin-4-ylpyrrolidine-3-carboxylic acid
• CAS No: 2567498-76-2
• MF: C₁₃H₁₈N₂O₄
• MW: 266.293023586273
• MDL: MFCD32879025
• CID: 5464852
• PubChem ID: 155822725
• Update Time: 2025-06-08

5-oxo-1-1-(prop-2-enoyl)piperidin-4-ylpyrrolidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-Oxo-1-(1-prop-2-enoylpiperidin-4-yl)pyrrolidine-3-carboxylic acid
• Z3568723574
• 5-oxo-1-[1-(prop-2-enoyl)piperidin-4-yl]pyrrolidine-3-carboxylic acid
• 5-oxo-1-1-(prop-2-enoyl)piperidin-4-ylpyrrolidine-3-carboxylic acid

• MDL： MFCD32879025
• Inchi： 1S/C13H18N2O4/c1-2-11(16)14-5-3-10(4-6-14)15-8-9(13(18)19)7-12(15)17/h2,9-10H,1,3-8H2,(H,18,19)
• InChI Key： KVIPONYHKZUQFA-UHFFFAOYSA-N
• SMILES： O=C1CC(C(=O)O)CN1C1CCN(C(C=C)=O)CC1

Computed Properties

• Exact Mass: 266.12665706 g/mol
• Monoisotopic Mass: 266.12665706 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 413
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 266.29
• XLogP3: -0.4
• Topological Polar Surface Area: 77.9

Additional information on 5-oxo-1-1-(prop-2-enoyl)piperidin-4-ylpyrrolidine-3-carboxylic acid

Comprehensive Analysis of 5-oxo-1-(prop-2-enoyl)piperidin-4-ylpyrrolidine-3-carboxylic acid (CAS No. 2567498-76-2): Structure, Applications, and Research Insights

The compound 5-oxo-1-(prop-2-enoyl)piperidin-4-ylpyrrolidine-3-carboxylic acid (CAS No. 2567498-76-2) is a structurally unique molecule that has garnered significant attention in pharmaceutical and biochemical research. Its hybrid framework, combining piperidine and pyrrolidine rings with a carboxylic acid functional group, positions it as a versatile intermediate for drug discovery. Recent studies highlight its potential in modulating enzyme activity and targeting specific protein interactions, aligning with the growing demand for small-molecule therapeutics in precision medicine.

One of the most searched questions in the context of this compound revolves around its synthetic pathways and derivative applications. Researchers have explored its utility in designing protease inhibitors, a hot topic due to the rise of antiviral drug development. The presence of the prop-2-enoyl (acryloyl) group enables Michael addition reactions, making it a valuable scaffold for covalent inhibitor design—a strategy widely discussed in AI-driven drug discovery platforms. This aligns with trends in machine learning-assisted molecular optimization, where such compounds are screened for binding affinity improvements.

From a structural-activity relationship (SAR) perspective, the 5-oxo-pyrrolidine moiety contributes to conformational rigidity, enhancing target selectivity. This feature is critical in addressing off-target effects, a frequent concern in kinase inhibitor development. Notably, the compound’s carboxylic acid group allows for salt formation, improving solubility—a key parameter in oral bioavailability optimization, as often queried in pharmaceutical forums.

Environmental and green chemistry considerations are also relevant. The synthetic routes for CAS No. 2567498-76-2 have been evaluated for atom economy, reflecting the industry’s shift toward sustainable synthesis. Discussions on catalytic methods to reduce waste generation during its production frequently appear in recent literature, resonating with regulatory priorities.

In summary, 5-oxo-1-(prop-2-enoyl)piperidin-4-ylpyrrolidine-3-carboxylic acid exemplifies innovation at the intersection of medicinal chemistry and computational design. Its multifaceted applications—from covalent drug discovery to solubility enhancement—make it a compelling subject for researchers navigating the challenges of next-generation therapeutics.